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Compound of Interest

Compound Name: N6-Benzoyladenine

Cat. No.: B160815 Get Quote

Technical Support Center: N6-Benzoyladenine
This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding the solubility of N6-Benzoyladenine for researchers, scientists, and

drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is N6-Benzoyladenine and what are its primary applications?

A1: N6-Benzoyladenine is a synthetic cytokinin, which is a class of plant hormone that

promotes cell division and growth.[1] It is structurally similar to other adenine derivatives like

kinetin.[2][3] Its primary applications are in plant tissue culture to stimulate cell proliferation and

differentiation, enhance shoot proliferation, and in agriculture to improve crop yield and quality.

[1] It is also used in organic synthesis and biochemical assays to study cellular processes.[1][4]

[5]

Q2: What is the difference between N6-Benzoyladenine and N6-Benzyladenine?

A2: This is a common point of confusion. While both are adenine derivatives used in plant

biology, they are distinct molecules with different structures, chemical properties, and CAS

numbers.
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N6-Benzoyladenine: Has a benzoyl group attached to the N6 position of adenine. Its CAS

number is 4005-49-6.[2][4]

N6-Benzyladenine (also known as 6-BAP or 6-BA): Has a benzyl group attached to the N6

position. Its CAS number is 1214-39-7.[6][7] It is critical to verify the CAS number on your

product's specification sheet to ensure you are using the correct compound and solubility

data.

Core Structure
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N6-Benzoyladenine
(CAS: 4005-49-6)

+ Benzoyl Group

N6-Benzyladenine
(CAS: 1214-39-7)

+ Benzyl Group

Key Difference:
Benzoyl vs. Benzyl group

at the N6 position.

Always check the CAS number!

Click to download full resolution via product page

Caption: Chemical relationship between Adenine and its derivatives.

Q3: My N6-Benzoyladenine powder is not dissolving. What are the most common reasons?

A3: The most common issues are using an incorrect solvent or insufficient solvent volume. N6-
Benzoyladenine is practically insoluble in water and has limited solubility in ethanol.[8] The

recommended solvents for creating stock solutions are Dimethyl Sulfoxide (DMSO) and

Dimethylformamide (DMF).[2][4] Always use a high-purity, anhydrous grade of solvent, as

absorbed moisture can sometimes affect solubility.

Q4: Why is there conflicting solubility data for N6-Benzoyladenine in public sources?
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A4: Conflicting data is a known issue and can arise from several factors:

Product Purity: Impurities can alter solubility characteristics.

Solvent Grade: The purity and water content of the solvent (e.g., DMSO) can impact its

ability to dissolve the compound.

Temperature: Solubility can be temperature-dependent. Some sources specify "warm

ethanol," indicating that heating may be required.[4]

Experimental Conditions: Differences in measurement methodology, pH, or the use of salts

can lead to varied results.

Data Entry Errors: Typos on supplier websites or in databases can occur. For example, a

reported solubility of 50 mg/mL in water is highly anomalous and contradicts other sources

stating it is insoluble.[4]

Due to these discrepancies, it is recommended to perform small-scale pilot tests to determine

the optimal solubility for your specific lot and experimental conditions.

Quantitative Data
The following table summarizes publicly available solubility data for N6-Benzoyladenine (CAS:

4005-49-6). Note the significant discrepancies, particularly for DMSO.
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Solvent Reported Solubility Source(s) Notes

DMSO 2 mg/mL Sigma-Aldrich
Clear solution

reported.[4]

33.3 mg/mL Lifeasible [5]

DMF 50 mg/mL Sigma-Aldrich

Clear, colorless to

faintly yellow solution

reported.[4]

Ethanol (warm) 10 mg/mL Sigma-Aldrich

Clear to slightly hazy,

colorless to faintly

yellow solution.[4]

Water Insoluble TCI, PubChem

This is the expected

solubility based on

structure.

50 mg/mL Sigma-Aldrich

This value is highly

suspect and likely an

error.[4]

Experimental Protocols & Troubleshooting
Protocol: Preparation of a 10 mM N6-Benzoyladenine Stock Solution in DMSO

Materials:

N6-Benzoyladenine (FW: 239.23 g/mol )[4]

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Methodology:
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Calculation: To prepare a 10 mM stock solution, you need 2.39 mg of N6-Benzoyladenine
per 1 mL of DMSO.

Calculation: 10 mmol/L * 1 L/1000 mL * 239.23 g/mol * 1000 mg/g = 2.39 mg/mL

Weighing: Carefully weigh out the required amount of N6-Benzoyladenine powder (e.g.,

2.39 mg for 1 mL) and place it into a sterile vial.

Dissolution:

Add the calculated volume of DMSO to the vial containing the powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

Visually inspect the solution against a light source to ensure all solid particles have

dissolved.

Troubleshooting Dissolution: If the powder does not fully dissolve at 2.39 mg/mL (which is

close to the 2 mg/mL reported by one source[4]), you may need to:

Gently Warm: Warm the solution in a 37°C water bath for 5-10 minutes, vortexing

intermittently. Avoid excessive heat, which could degrade the compound.[9]

Sonicate: Place the vial in a bath sonicator for 5-10 minutes.

Reduce Concentration: If solubility issues persist, prepare a lower concentration stock

(e.g., 5 mM or 1 mM) and adjust downstream dilutions accordingly.

Sterilization & Storage:

If required for sterile applications like cell culture, filter the stock solution through a 0.22

µm syringe filter compatible with DMSO.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term stability. The solid compound

should be stored at 2-8°C.[2][4][5]
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Troubleshooting Guide: Stock Solution Precipitation
A common issue is the precipitation of the compound when the organic stock solution is diluted

into an aqueous experimental medium (e.g., cell culture media, buffer).

Problem: A precipitate forms after diluting my N6-Benzoyladenine DMSO stock into an

aqueous buffer.

Precipitate observed after
diluting DMSO stock into

aqueous buffer

Is the final solvent
concentration too low?
(e.g., DMSO <0.5%)

Increase final DMSO concentration
(if experiment allows).
Test vehicle toxicity.

Yes

Is the final compound
concentration too high for

aqueous solubility?

No

Solution remains clear

Lower the final working
concentration of

N6-Benzoyladenine.

Yes

Was the dilution performed
correctly?

No

Improve technique:
- Add stock to vortexing buffer.

- Perform serial dilutions.

No

Precipitate persists:
Consider alternative

formulation strategies.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for precipitation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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